Cas no 477-48-5 (Picropodophyllone)

Picropodoxylone is an aryl tetrahydrofuran lignan isolated from the leaves of Podophyllum hexandrum, which has antifungal activity

Picropodophyllone structure

Product Name:Picropodophyllone

CAS No:477-48-5

Molecular Formula:C₂₂H₂₀O₈

Molecular Weight:412.3894

CID:1518188

PubChem ID:3083574

Picropodophyllone Properties

Names and Identifiers

- (5aR,8aS,9R)-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxole-5,8-dione
- furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-5,8-dione, 5a,6,8a,9-tetrahydro-9-(3,4,5-trimethoxyphenyl)-, (5aR,8aS,9R)-
- (5R)-5,8,8aβ,9-Tetrahydro-5β-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-6(5aβH),9-dione
- (5aR,8aS,9R)-5a,6,8a,9-Tetrahydro-9-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-5,8-dione
- (-)-Picropodophyllone
- Picropodophyllotoxon
- Picropodophyllone
- Picropodopyllotoxone
- (5aR,8aS,9R)-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-[2]benzofuro[5,6-f][1,3]benzodioxole-5,8-dione
- (5R)-5,8,8abeta,9-Tetrahydro-5beta-(3,4,5-trimethoxyphenyl)furo[3',4'
- Picropodopyllotoxon
- (-)-Picropodopyllone
- 5a,6,8a,9-Tetrahydro-9-(3,4,5-trimethoxyphenyl)furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxole-5,8-dione (5aR-(5aalpha,8aalpha,9aalpha))-
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxole-5,8
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxole-5,8-dione, 5a,6,8a,9-tetrahydro-9-(3,4,5-trimethoxyphenyl)-, (5aR-(5aalpha,8aalpha,9aalpha))-
- AKOS040760634
- HY-N7684
- CHEMBL82303
- 477-48-5
- CS-0135208
- DTXSID40197246
- MS-27118
- SCHEMBL18381519
- (11R,15S,16R)-16-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0(3),?.0(1)(1),(1)?]hexadeca-1,3(7),8-triene-10,14-dione
- Picropodophyllotoxone
- G13113
- DA-56857
- +Expand
- InChIKey： ISCQYPPCSYRZOT-MJXNMMHHSA-N
- Inchi： 1S/C22H20O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-19H,8-9H2,1-3H3/t13-,18+,19+/m0/s1
- SMILES： O1C([C@@]2([H])[C@]([H])(C3C([H])=C(C(=C(C=3[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])C3=C([H])C4=C(C([H])=C3C([C@@]2([H])C1([H])[H])=O)OC([H])([H])O4)=O

Computed Properties

Exact Mass: 412.1158
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 412.11581759 g/mol
Heavy Atom Count: 30
Complexity: 668
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 89.5
Molecular Weight: 412.4

Experimental Properties

PSA: 89.52
Melting Point: 158-159 ºC
Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
Color/Form: Powder
Density: 1.365±0.06 g/cm3 (20 ºC 760 Torr),

Picropodophyllone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DZXT-1mg	(5R)-5,8,8aβ,9-Tetrahydro-5β-(3,4,5-trimethoxyphenyl)furo[3',4'	477-48-5	99%	1mg	$124.00
A2B Chem LLC	AG52305-10mg	(5R)-5,8,8aβ,9-Tetrahydro-5β-(3,4,5-trimethoxyphenyl)furo[3',4'	477-48-5	98.49%	10mg	$280.00
ChemScence	CS-0135208-1mg	Picropodophyllone	477-48-5		1mg	$200.0	2022-04-27
MedChemExpress	HY-N7684-1mg	Picropodophyllone	477-48-5	99.89%	1mg	￥800	2024-04-18
TargetMol Chemicals	TN2071-10 mg	Picropodophyllone	477-48-5	98.49%	10mg	￥ 1,900
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P52690-10mg	(5aR,8aS,9R)-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxole-5,8-dione	477-48-5		10mg	¥3752.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2071-1 mg	Picropodopyllotoxone	477-48-5		1mg	￥1767.00	2022-02-28

Picropodophyllone Suppliers

Sichuan Jingcuibio Biotechnology CO.,LTD

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(CAS:477-48-5)

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CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

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ChengDu YiRui Bio-Technology CO., LTD

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SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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WU HAN TIAN ZHI Biotechnology Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:477-48-5)

MR./MRS.:TANG SI LEI

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Email:2881489226@qq.com

Picropodophyllone Related Literature

1. Evidence for the formation of the oxacyclopentenyl cation from a cyclopropyl ketone

William S. Murphy,Kesra Hantawong J. Chem. Soc. Perkin Trans. 1 1983 817
2. Recent strategies and tactics for the enantioselective total syntheses of cyclolignan natural products

Rebekah G. Reynolds,Huong Quynh Anh Nguyen,Jordan C. T. Reddel,Regan J. Thomson Nat. Prod. Rep. 2022 39 670
3. Preferred axial conformation of the pendant substituent in 1-aryldihydronaphthalenes and aryltetralones

D. C. Ayres,J. A. Harris J. Chem. Soc. D 1969 1135
4. Total synthesis of (±)-picropodophyllone

William S. Murphy,Sompong Wattanasin J. Chem. Soc. Perkin Trans. 1 1982 271
5. Lignans and related phenols. Part XII. Application of nuclear magnetic double resonance to the aryltetrahydronaphthalene class

D. C. Ayres,J. A. Harris,P. N. Jenkins,L. Phillips J. Chem. Soc. Perkin Trans. 1 1972 1343
6. Index pages

Nat. Prod. Rep. 1997 14 I1
7. Silylmethyl-substituted cyclopropyl and other strained ring systems: cycloaddition with dipolarophiles

Divya Agrawal,Veejendra K. Yadav Chem. Commun. 2008 6471
8. Lignans, neolignans, and related compounds

R. S. Ward Nat. Prod. Rep. 1995 12 183
9. Silenes in organic synthesis: a concise synthesis of (±)-epi-picropodophyllin

Robert D. C. Pullin,Jonathan D. Sellars,Patrick G. Steel Org. Biomol. Chem. 2007 5 3201
10. The chemical synthesis of aryltetralin glycosides

Jian-Song Sun,Hui Liu,Xiao-Hong Guo,Jin-Xi Liao Org. Biomol. Chem. 2016 14 1188

477-48-5 (Picropodophyllone) Related Products

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